Cas no 873010-01-6 (2,5-dichloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide)

2,5-Dichloro-N-{2-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide is a sulfonamide derivative featuring a dichlorobenzene core linked to a substituted thiazole moiety via an ethyl spacer. The compound's structural complexity, including the pyridinyl-thiazole group, suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting enzyme inhibition or receptor modulation. Its dichlorophenyl and sulfonamide functionalities may enhance binding affinity and selectivity in biological systems. The presence of both aromatic and heterocyclic components contributes to its stability and solubility profile, making it suitable for further derivatization or pharmacological studies. This compound is of interest for research applications in drug discovery and chemical biology.
2,5-dichloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide structure
873010-01-6 structure
Product Name:2,5-dichloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide
CAS No:873010-01-6
MF:C17H15Cl2N3O2S2
MW:428.355899095535
CID:5510474
Update Time:2025-10-31

2,5-dichloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 2,5-dichloro-N-[2-[4-methyl-2-(3-pyridinyl)-5-thiazolyl]ethyl]-
    • 2,5-dichloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide
    • Inchi: 1S/C17H15Cl2N3O2S2/c1-11-15(25-17(22-11)12-3-2-7-20-10-12)6-8-21-26(23,24)16-9-13(18)4-5-14(16)19/h2-5,7,9-10,21H,6,8H2,1H3
    • InChI Key: OSGFEHPMTSXYQM-UHFFFAOYSA-N
    • SMILES: C1(S(NCCC2SC(C3=CC=CN=C3)=NC=2C)(=O)=O)=CC(Cl)=CC=C1Cl

2,5-dichloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide Pricemore >>

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Additional information on 2,5-dichloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide

Comprehensive Analysis of 2,5-dichloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide (CAS No. 873010-01-6)

In the realm of organic chemistry and pharmaceutical research, 2,5-dichloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide (CAS No. 873010-01-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its thiazole and pyridine moieties, is a subject of interest for researchers exploring novel sulfonamide derivatives with bioactive potential. Its molecular architecture, featuring a dichlorobenzene core linked to a sulfonamide group, positions it as a promising candidate for further investigation in drug discovery and material science.

The CAS No. 873010-01-6 compound is often discussed in the context of heterocyclic chemistry, a field that has seen exponential growth in recent years. Heterocycles like thiazoles and pyridines are pivotal in medicinal chemistry due to their versatility in interacting with biological targets. Researchers are particularly intrigued by the 2,5-dichloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide structure because of its potential to modulate enzyme activity or serve as a scaffold for small-molecule inhibitors. This aligns with current trends in precision medicine and targeted therapy, where specificity and efficacy are paramount.

From a synthetic perspective, the preparation of 2,5-dichloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide involves multi-step organic transformations, including sulfonylation and cyclization reactions. The compound's sulfonamide group is a key functional moiety, often associated with enhanced solubility and bioavailability—a critical factor in drug design. Recent advancements in green chemistry have also sparked interest in optimizing the synthesis of such compounds to reduce environmental impact, a topic highly relevant to modern sustainable pharmaceutical manufacturing.

In the context of molecular docking and computational chemistry, CAS No. 873010-01-6 has been explored for its potential interactions with biological macromolecules. The integration of AI-driven drug discovery tools has accelerated the screening of similar sulfonamide-based compounds, making this area a hotspot for innovation. Questions like "How does 2,5-dichloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide bind to protein targets?" or "What are its ADMET properties?" are frequently searched by professionals seeking to leverage its pharmacological potential.

The compound's relevance extends to material science, where its aromatic and heterocyclic components could contribute to the development of advanced polymers or organic semiconductors. With the rise of flexible electronics and bio-inspired materials, researchers are examining how such molecules can be tailored for optoelectronic applications. This interdisciplinary appeal underscores the importance of 873010-01-6 in both life sciences and engineering.

In summary, 2,5-dichloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide represents a fascinating case study in the convergence of medicinal chemistry, synthetic methodology, and materials innovation. Its CAS No. 873010-01-6 serves as a gateway to deeper explorations into the design of next-generation therapeutics and functional materials. As the scientific community continues to prioritize structure-activity relationships and sustainable synthesis, this compound is poised to remain a focal point of cutting-edge research.

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